Cas no 1341080-40-7 (2-(3-hydroxyoxolan-3-yl)propanoic acid)

• Product Name: 2-(3-hydroxyoxolan-3-yl)propanoic acid
• CAS No: 1341080-40-7
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 6032058
• PubChem ID: 63333328
• Update Time: 2025-11-05

2-(3-hydroxyoxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furanacetic acid, tetrahydro-3-hydroxy-α-methyl-
• 2-(3-hydroxyoxolan-3-yl)propanoic acid
• EN300-1296813
• AKOS012637694
• 2-(3-Hydroxytetrahydrofuran-3-yl)propanoic acid
• CS-0274691
• 1341080-40-7

• Inchi： 1S/C7H12O4/c1-5(6(8)9)7(10)2-3-11-4-7/h5,10H,2-4H2,1H3,(H,8,9)
• InChI Key： WXOOAFDTMOUREV-UHFFFAOYSA-N
• SMILES： O1CCC(O)(C(C)C(O)=O)C1

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 353.2±17.0 °C(Predicted)
• pka: 4.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(3-hydroxyoxolan-3-yl)propanoic acid

Introduction to 2-(3-hydroxyoxolan-3-yl)propanoic acid (CAS No. 1341080-40-7)

2-(3-hydroxyoxolan-3-yl)propanoic acid, also known by its CAS number 1341080-40-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is a member of the propanoic acid family and features a unique 3-hydroxyoxolane ring, which imparts distinct chemical and biological properties. The structure of 2-(3-hydroxyoxolan-3-yl)propanoic acid has been extensively studied for its potential applications in drug development, particularly in the areas of metabolic disorders and neurodegenerative diseases.

The chemical structure of 2-(3-hydroxyoxolan-3-yl)propanoic acid is characterized by a propanoic acid moiety attached to a 3-hydroxyoxolane ring. The presence of the hydroxyl group on the oxolane ring introduces significant reactivity and solubility properties, making it an attractive candidate for various chemical reactions and biological assays. The compound's molecular formula is C₇H₁₄O₄, and its molecular weight is approximately 158.18 g/mol.

In recent years, 2-(3-hydroxyoxolan-3-yl)propanoic acid has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of interest is its role in modulating metabolic pathways. Research has shown that this compound can influence glucose metabolism and lipid homeostasis, which are critical factors in the development of metabolic disorders such as diabetes and obesity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-hydroxyoxolan-3-yl)propanoic acid can enhance insulin sensitivity in adipose tissue, thereby improving glucose uptake and utilization.

Beyond its metabolic effects, 2-(3-hydroxyoxolan-3-yl)propanoic acid has also shown promise in neurodegenerative disease research. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. Studies have indicated that 2-(3-hydroxyoxolan-3-yl)propanoic acid can exert neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-beta peptides. A recent publication in the Journal of Neurochemistry highlighted the ability of this compound to improve cognitive function in animal models of Alzheimer's disease.

The synthesis of 2-(3-hydroxyoxolan-3-yl)propanoic acid has been optimized using various methods, including enzymatic catalysis and metal-catalyzed reactions. These synthetic routes have been designed to enhance yield and purity while minimizing environmental impact. One notable approach involves the use of biocatalysts to selectively introduce the hydroxyl group onto the oxolane ring, ensuring high stereoselectivity and regioselectivity. This method not only simplifies the synthesis process but also aligns with green chemistry principles.

In addition to its therapeutic potential, 2-(3-hydroxyoxolan-3-yl)propanoic acid has found applications in analytical chemistry as a chiral resolving agent. Its unique stereochemistry allows it to effectively separate enantiomers in complex mixtures, which is crucial for pharmaceutical quality control and drug development. The use of this compound as a chiral additive in high-performance liquid chromatography (HPLC) has been reported to improve resolution and detection limits, making it an invaluable tool in analytical laboratories.

The safety profile of 2-(3-hydroxyoxolan-3-yl)propanoic acid has been extensively evaluated through various toxicity studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 2-(3-hydroxyoxolan-3-yl)propanoic acid (CAS No. 1341080-40-7) is a multifaceted compound with a wide range of potential applications in both research and industry. Its unique chemical structure and biological properties make it an attractive target for drug discovery efforts, particularly in the areas of metabolic disorders and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various health conditions.